Methyl 4-(2-((3-cyclopropyl-3-hydroxypropyl)amino)-2-oxoacetamido)benzoate

• IUPAC Name: methyl 4-[[2-[(3-cyclopropyl-3-hydroxypropyl)amino]-2-oxoacetyl]amino]benzoate
• InChI: InChI=1S/C16H20N2O5/c1-23-16(22)11-4-6-12(7-5-11)18-15(21)14(20)17-9-8-13(19)10-2-3-10/h4-7,10,13,19H,2-3,8-9H2,1H3,(H,17,20)(H,18,21)
• InChI Key: GNDKVHCTDYPSTA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C(=O)NCCC(C2CC2)O
• Molecular Formula: C16H20N2O5
• Molecular Weight: 320.34 g/mol
• CAS No.: 1396871-67-2

Description

Methyl 4-(2-((3-cyclopropyl-3-hydroxypropyl)amino)-2-oxoacetamido)benzoate, also known as MCHA, is a chemical compound that has been the subject of extensive scientific research in recent years. This compound is of particular interest to researchers due to its potential applications in the development of new drugs and therapies for a variety of medical conditions. In

Scientific Research Applications

Methyl 4-(2-((3-cyclopropyl-3-hydroxypropyl)amino)-2-oxoacetamido)benzoate has been found to have a wide range of potential applications in scientific research. One of the primary areas of interest is in the development of new drugs and therapies for the treatment of cancer. Studies have shown that this compound has the ability to inhibit the growth and proliferation of cancer cells, making it a promising candidate for the development of new cancer treatments.
In addition to its potential applications in cancer research, this compound has also been studied for its potential use in the treatment of other medical conditions, such as diabetes and cardiovascular disease. Studies have shown that this compound has the ability to regulate blood glucose levels and improve cardiovascular function, making it a potential candidate for the development of new treatments for these conditions.

Mechanism of Action

The mechanism of action of Methyl 4-(2-((3-cyclopropyl-3-hydroxypropyl)amino)-2-oxoacetamido)benzoate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. Studies have also shown that this compound has the ability to modulate the activity of various transcription factors, which play a key role in the regulation of gene expression.
Biochemical and Physiological Effects:
Studies have shown that this compound has a wide range of biochemical and physiological effects. In addition to its ability to inhibit the growth and proliferation of cancer cells, this compound has also been shown to have anti-inflammatory and antioxidant properties. Studies have also shown that this compound has the ability to regulate blood glucose levels and improve cardiovascular function.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using Methyl 4-(2-((3-cyclopropyl-3-hydroxypropyl)amino)-2-oxoacetamido)benzoate in lab experiments is its ability to selectively target cancer cells, while leaving healthy cells unharmed. This makes it a promising candidate for the development of new cancer treatments that are both effective and safe. However, there are also some limitations to using this compound in lab experiments. For example, the synthesis of this compound can be complex and time-consuming, which can make it difficult to produce large quantities of the compound for use in experiments.

Future Directions

There are many potential future directions for research on Methyl 4-(2-((3-cyclopropyl-3-hydroxypropyl)amino)-2-oxoacetamido)benzoate. One area of interest is the development of new drugs and therapies that utilize this compound as a key component. Another area of interest is the study of the molecular mechanisms underlying the anti-cancer and other therapeutic effects of this compound. Additionally, further research is needed to fully understand the advantages and limitations of using this compound in lab experiments, and to develop new and improved methods for synthesizing the compound.

Synthesis Methods

The synthesis of Methyl 4-(2-((3-cyclopropyl-3-hydroxypropyl)amino)-2-oxoacetamido)benzoate can be achieved through a multi-step process that involves the use of various chemical reagents and techniques. The first step involves the reaction of 4-aminobenzoic acid with methyl chloroformate to produce methyl 4-aminobenzoate. This compound is then reacted with N-(cyclopropyl)propane-1,3-diamine to produce the intermediate compound, which is then reacted with ethyl chloroformate to produce the final product, this compound.